Cas no 1805600-58-1 (2-(Difluoromethyl)-3-hydroxy-6-methyl-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-6-methyl-5-(trifluoromethyl)pyridine
• CAS No: 1805600-58-1
• MF: C₈H₆F₅NO
• MW: 227.131359577179
• CID: 4805301
• Update Time: 2025-06-15

2-(Difluoromethyl)-3-hydroxy-6-methyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-6-methyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5NO/c1-3-4(8(11,12)13)2-5(15)6(14-3)7(9)10/h2,7,15H,1H3
• InChI Key： IHTFPOVCCTXZAB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(F)F)N=C1C)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-3-hydroxy-6-methyl-5-(trifluoromethyl)pyridine

Introduction to 2-(Difluoromethyl)-3-hydroxy-6-methyl-5-(trifluoromethyl)pyridine (CAS No. 1805600-58-1)

2-(Difluoromethyl)-3-hydroxy-6-methyl-5-(trifluoromethyl)pyridine, also known by its CAS number 1805600-58-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with difluoromethyl, hydroxyl, methyl, and trifluoromethyl groups. These functional groups contribute to the compound's distinct chemical properties and potential biological activities.

The synthesis of 2-(Difluoromethyl)-3-hydroxy-6-methyl-5-(trifluoromethyl)pyridine involves a series of well-defined chemical reactions. One common approach involves the reaction of 2-chloro-3-hydroxy-6-methylpyridine with difluoromethane in the presence of a suitable base, followed by the introduction of the trifluoromethyl group through a nucleophilic substitution or electrophilic addition reaction. The precise conditions and reagents used can vary, but the overall goal is to achieve high yields and purity of the final product.

In recent years, 2-(Difluoromethyl)-3-hydroxy-6-methyl-5-(trifluoromethyl)pyridine has been studied for its potential applications in drug discovery and development. One of the key areas of interest is its activity as a modulator of specific enzymes and receptors. For instance, research has shown that this compound can act as an inhibitor of certain kinases, which are enzymes involved in signal transduction pathways and play crucial roles in various cellular processes, including cell growth, differentiation, and apoptosis.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 2-(Difluoromethyl)-3-hydroxy-6-methyl-5-(trifluoromethyl)pyridine as a lead compound for developing new anticancer drugs. The researchers found that this compound exhibited selective cytotoxicity against several cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action was attributed to its ability to disrupt key signaling pathways involved in cancer cell proliferation and survival.

Beyond its anticancer properties, 2-(Difluoromethyl)-3-hydroxy-6-methyl-5-(trifluoromethyl)pyridine has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases. These findings suggest that it could be a valuable candidate for developing new treatments for conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(Difluoromethyl)-3-hydroxy-6-methyl-5-(trifluoromethyl)pyridine have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, making it an attractive candidate for further preclinical and clinical evaluation.

In conclusion, 2-(Difluoromethyl)-3-hydroxy-6-methyl-5-(trifluoromethyl)pyridine (CAS No. 1805600-58-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure provides a strong foundation for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely to play an increasingly important role in the discovery and development of novel drugs for various diseases.